(3-(2-Chlorophenyl)-5-methylisoxazol-4-YL)-N-(4-(2-pyridylthio)phenyl)formamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(3-(2-Chlorophenyl)-5-methylisoxazol-4-YL)-N-(4-(2-pyridylthio)phenyl)formamide is a useful research compound. Its molecular formula is C22H16ClN3O2S and its molecular weight is 421.9. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Heterocyclic Compound Synthesis
Studies on the synthesis of heterocyclic compounds, such as pyrazolo[3,4-b]pyridines and pyrazolo[3,4-d]pyrimidines, highlight the importance of these structures in medicinal chemistry and drug design. These compounds often serve as key intermediates in the synthesis of pharmaceuticals with various therapeutic potentials, including anticancer, antimicrobial, and anti-inflammatory activities (Quiroga et al., 1999), (Tominaga et al., 1990).
Molecular Interaction Studies
Research on molecular interactions, such as the study of antagonist compounds with cannabinoid receptors, provides insights into how specific molecular structures interact with biological targets. These studies are crucial for understanding the pharmacodynamics of drugs and developing new therapeutic agents with optimized efficacy and safety profiles (Shim et al., 2002).
Novel Synthetic Methods
The development of novel synthetic methods for heterocyclic compounds is a key area of research in organic chemistry. These methods enable the efficient and selective synthesis of complex molecules, which can be used in various fields, including drug discovery and material science. For instance, the preparation of 3-aryl-4-formylpyrazoles from methyl ketones represents an innovative approach to generating useful building blocks for combinatorial chemistry (Luca et al., 2004).
Isoxazole Derivatives in Immunotherapy
Isoxazole derivatives, such as leflunomide and its metabolites, have been studied for their immunosuppressive properties, particularly in the context of rheumatoid arthritis treatment. These compounds inhibit dihydroorotate dehydrogenase, a key enzyme in the pyrimidine de novo synthesis pathway, affecting immune cell function and providing a potential mechanism for therapeutic intervention in autoimmune diseases (Knecht & Löffler, 1998).
Properties
IUPAC Name |
3-(2-chlorophenyl)-5-methyl-N-(4-pyridin-2-ylsulfanylphenyl)-1,2-oxazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H16ClN3O2S/c1-14-20(21(26-28-14)17-6-2-3-7-18(17)23)22(27)25-15-9-11-16(12-10-15)29-19-8-4-5-13-24-19/h2-13H,1H3,(H,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HIICQUGIINLZKN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C2=CC=CC=C2Cl)C(=O)NC3=CC=C(C=C3)SC4=CC=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H16ClN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.